Cas no 6960-51-6 (2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine)

2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine structure
6960-51-6 structure
Product Name:2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine
CAS No:6960-51-6
MF:C20H43NO7
MW:409.557927370071
CID:973911
PubChem ID:236990
Update Time:2025-04-19

2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine
    • Tetradecan-1-amine--hexonic acid (1/1)
    • NSC-40147
    • 6960-51-6
    • DTXSID40989688
    • NSC40147
    • Inchi: 1S/C14H31N.C6H12O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;7-1-2(8)3(9)4(10)5(11)6(12)13/h2-15H2,1H3;2-5,7-11H,1H2,(H,12,13)
    • InChI Key: BOESTNYOLIDOAZ-UHFFFAOYSA-N
    • SMILES: OC(C(CO)O)C(C(C(=O)O)O)O.NCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 409.30409
  • Monoisotopic Mass: 409.304
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 17
  • Complexity: 272
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • Boiling Point: 291.9°C at 760 mmHg
  • Flash Point: 120.2°C
  • PSA: 164.47
  • LogP: 1.85340
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